N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide

• IUPAC Name: N-[3-[(2-chlorophenyl)carbamoyl]phenyl]-2,4,6-trimethylbenzamide
• InChI: InChI=1S/C23H21ClN2O2/c1-14-11-15(2)21(16(3)12-14)23(28)25-18-8-6-7-17(13-18)22(27)26-20-10-5-4-9-19(20)24/h4-13H,1-3H3,(H,25,28)(H,26,27)
• InChI Key: GYDKGNQOLRMWBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=C3Cl)C
• Molecular Formula: C23H21ClN2O2
• Molecular Weight: 392.9 g/mol

Description

N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide, also known as NTB, is a synthetic compound that belongs to the class of benzamides. It has been found to have potential applications in scientific research due to its unique properties and mechanisms of action.

Mechanism of Action

N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide acts as a competitive antagonist of the GABA(A) receptor, binding to the receptor and preventing the binding of GABA. This results in a decrease in the inhibitory effects of GABA on the neuron, leading to an increase in neuronal excitability. This mechanism of action has been found to be useful in studying the role of GABA(A) receptors in various physiological and pathological conditions.
Biochemical and Physiological Effects:
N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may be related to its effects on GABA(A) receptors. It has also been found to have anxiogenic effects, meaning that it increases anxiety in animal models. This may be related to its effects on the GABA(A) receptor, which is involved in the regulation of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide in lab experiments is its potent and selective antagonism of the GABA(A) receptor, which allows for specific targeting of this receptor. However, one limitation of using N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are a number of future directions for research on N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide. One area of interest is the role of GABA(A) receptors in various neurological and psychiatric disorders, such as anxiety disorders and epilepsy. Another area of interest is the development of more potent and selective GABA(A) receptor antagonists, which may have potential therapeutic applications. Additionally, the use of N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide in combination with other drugs or therapies may also be an area of future research.

Synthesis Methods

The synthesis of N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide involves the reaction of 2,4,6-trimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-amino-2-chlorobenzoic acid to form the amide. The amide is then treated with acetic anhydride to form the final product, N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide.

Scientific Research Applications

N-(3-{[(2-chlorophenyl)amino]carbonyl}phenyl)-2,4,6-trimethylbenzamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective antagonist of the GABA(A) receptor, which is a major inhibitory neurotransmitter in the brain. This makes it a useful tool for studying the role of GABA(A) receptors in various physiological and pathological conditions.